Cas no 133510-35-7 ( )
structure
Product Name:
CAS No:133510-35-7
MF:C6H4N2O3
MW:152.10756111145
CID:874399
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylicacid,5-formyl-(9CI)
- 5-formylpyrimidine-4-carboxylic acid
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- Inchi: 1S/C6H4N2O3/c9-2-4-1-7-3-8-5(4)6(10)11/h1-3H,(H,10,11)
- InChI Key: MLJBTPXKQYLJKE-UHFFFAOYSA-N
- SMILES: C1N=CC(C=O)=C(C(O)=O)N=1
Computed Properties
- Exact Mass: 152.022
- Monoisotopic Mass: 152.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.2A^2
Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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